Cas no 27900-75-0 (Benzene, dichloronitro-)

• Product Name: Benzene, dichloronitro-
• CAS No: 27900-75-0
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• CID: 274615
• PubChem ID: 18555
• Update Time: 2025-04-19

Benzene, dichloronitro- Chemical and Physical Properties

Names and Identifiers

• Dichloronitrobenzene
• Benzene, dichloronitro-
• AI3-15074
• CAS-3209-22-1
• SCHEMBL58157
• NCGC00091860-02
• BRN 2048029
• EINECS 221-717-7
• 2,3-DICHLORONITROBENZENE [HSDB]
• HSDB 4279
• 3209-22-1
• 2,3-Dichloro-1-nitrobenzene
• Benzene, 1,2-dichloro-3-nitro-
• DICHLORONITROBENZENE, 2,3-
• NCGC00258405-01
• 985EWS35KG
• 1,2-bis(chloranyl)-3-nitro-benzene
• NS00002945
• 1,2-Dichloro-3-nitrobenzene
• CHEMBL168024
• EN300-21775
• InChI=1/C6H3Cl2NO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3
• DTXSID8024997
• Benzene,2-dichloro-3-nitro-
• A821127
• 2,3-DICHLORONITROBENZENE
• 1, 2 -Dichloro-3-Nitro-benzene
• EC 221-717-7
• 27900-75-0
• Tox21_200851
• NSC60641
• 1,2 -Dichloro-3-Nitro-benzene
• NSC-60641
• 1,2-Dichloro-3-nitro-benzene
• FT-0609570
• 2,3-dichloro-nitrobenzene
• Q2173513
• NCGC00091860-03
• D0386
• W-106859
• CCRIS 5901
• DTXCID704997
• 2,3-dichloro- 1-nitrobenzene
• E78836
• 1,2-Dichloro-3-nitrobenzene, PESTANAL(R), analytical standard
• MFCD00007062
• UNII-985EWS35KG
• AKOS000121058
• NSC 60641
• NCGC00091860-01

• Inchi： 1S/C6H3Cl2NO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H
• InChI Key： CMVQZRLQEOAYSW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 190.95419
• Monoisotopic Mass: 190.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: 淡 黄色晶体或黄色结晶固体
• Density: 1.449
• Melting Point: 60-63℃
• Boiling Point: 142 to 144° F (NTP, 1992)
• Flash Point: 255° F (NTP, 1992)
• Refractive Index: 1.595
• PSA: 43.14
• LogP: 3.42480

Benzene, dichloronitro- Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.